Cas no 35071-18-2 (2(1H)-Pyrimidinethione,6-ethyl-)
35071-18-2 structure
Product Name:2(1H)-Pyrimidinethione,6-ethyl-
CAS No:35071-18-2
MF:C6H8N2S
MW:140.206119537354
CID:295311
Update Time:2024-01-27
2(1H)-Pyrimidinethione,6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinethione,6-ethyl-
- 2(1H)-Pyrimidinethione,4-ethyl- (9CI)
- 2(1H)-Pyrimidinethione, 4-ethyl- (9CI)
- 2(1H)-Pyrimidinethione, 6-ethyl-
-
- Inchi: 1S/C6H8N2S/c1-2-5-3-4-7-6(9)8-5/h3-4H,2H2,1H3,(H,7,8,9)
- InChI Key: CITFETCXGZIXCA-UHFFFAOYSA-N
- SMILES: C1(=S)NC(CC)=CC=N1
Computed Properties
- Exact Mass: 140.04094
- Monoisotopic Mass: 140.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5A^2
Experimental Properties
- PSA: 24.39
2(1H)-Pyrimidinethione,6-ethyl- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
35071-18-2 (2(1H)-Pyrimidinethione,6-ethyl-) Related Products
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